((Heptylimino)bis(methylene))bisphosphonic acid, ammonium salt

Specification

• CAS No.: 94113-33-4
• Molecular Formula: C9H35N5O6P2
• Molecular Weight: 371.35 g/mol
• IUPAC Name: tetraazanium;N,N-bis(phosphonatomethyl)heptan-1-amine
• Standard InChI: InChI=1S/C9H23NO6P2.4H3N/c1-2-3-4-5-6-7-10(8-17(11,12)13)9-18(14,15)16;;;;/h2-9H2,1H3,(H2,11,12,13)(H2,14,15,16);4*1H3
• Standard InChI Key: NABPSOMSTWNYCS-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCN(CP(=O)([O-])[O-])CP(=O)([O-])[O-].[NH4+].[NH4+].[NH4+].[NH4+]

Introduction

Chemical Identity and Basic Properties

The compound’s molecular formula is C₉H₃₅N₅O₆P₂, with a molecular weight of 371.35 g/mol. Its International Chemical Identifier (InChI) and Simplified Molecular-Input Line-Entry System (SMILES) representations remain unspecified in published literature, though its structure features a heptylimino group (-NH-(CH₂)₆CH₃) bridged to two methylenebisphosphonic acid units. The ammonium salt form enhances solubility in aqueous environments, a critical factor for biological interactions.

Table 1: Fundamental Chemical Data

Property	Value
CAS Registry Number	94113-33-4
EINECS Number	302-565-1
Molecular Formula	C₉H₃₅N₅O₆P₂
Molecular Weight	371.35 g/mol
Synonyms	[(Heptylimino)bis(methylene)]bisphosphonic acid/ammonia (1:x)

Structural and Stereochemical Analysis

The compound’s architecture combines a hydrophobic heptyl chain with hydrophilic bisphosphonate groups, creating amphiphilic behavior. This duality enables interactions with both organic matrices and inorganic surfaces, such as hydroxyapatite in bone tissue. The nitrogen atom in the heptylimino group participates in hydrogen bonding, while the phosphonate moieties confer strong chelating capabilities for divalent cations like Ca²⁺.

X-ray crystallography data are unavailable, but analogous bisphosphonates exhibit tetrahedral geometry around phosphorus atoms. The ammonium counterion likely stabilizes the deprotonated phosphonate groups at physiological pH, facilitating ionic interactions in biological systems.

Synthesis and Industrial Production

• Mannich-type reactions: Condensing amines, formaldehyde, and phosphonic acid derivatives.

• Michaelis-Arbuzov rearrangements: Facilitating P-C bond formation.

Industrial-scale production likely requires precise control of stoichiometry and pH to avoid side products. The ammonium salt form is probable to be synthesized via neutralization of the bisphosphonic acid with ammonia.

Physicochemical Properties

Solubility and Stability

The compound’s solubility profile is influenced by its ammonium counterion, enhancing water solubility compared to free acid forms. Stability under various temperatures and pH conditions remains uncharacterized, though bisphosphonates generally exhibit degradation at extremes of pH (>12 or <2).

Spectroscopic Data

No experimental IR, NMR, or mass spectra are publicly available. Theoretical predictions suggest:

• ¹H NMR: Signals at δ 1.2–1.4 ppm (heptyl chain CH₂), δ 3.0–3.5 ppm (N-CH₂-P groups).

• ³¹P NMR: A singlet near δ 18–22 ppm, typical for bisphosphonates.

Biological Activity and Mechanisms

While direct studies on this compound are scarce, its structural analogs demonstrate osteoclast inhibition via hydroxyapatite adsorption and farnesyl pyrophosphate synthase (FPPS) inhibition. The heptyl chain may enhance membrane permeability, potentially increasing bioavailability compared to shorter-chain bisphosphonates.

Applications and Industrial Relevance

Industrial Uses

• Water Treatment: Scale inhibition in cooling systems via calcium sequestration.

• Corrosion Inhibition: Protecting metal surfaces in acidic environments.

Research Gaps and Future Directions

• Synthetic Optimization: Developing efficient, scalable synthesis routes.

• Pharmacokinetic Studies: Assessing oral bioavailability and tissue distribution.

• Ecotoxicology: Evaluating environmental impact in industrial applications.